N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide

• IUPAC Name: N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide
• InChI: InChI=1S/C12H18N2O3S/c1-14(10-5-3-2-4-6-10)18(16,17)12-9-13-8-7-11(12)15/h7-10H,2-6H2,1H3,(H,13,15)
• InChI Key: UQJKXVAWASYSJF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CNC=CC2=O
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide, also known as CYM-5442, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). This enzyme is overexpressed in many cancer cells and is involved in the regulation of pH in the tumor microenvironment. By inhibiting CAIX, N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide disrupts the pH regulation in cancer cells and leads to their death.
Biochemical and Physiological Effects:
N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide in lab experiments is its specificity for CAIX, which allows for targeted inhibition of this enzyme. However, one limitation is its potential toxicity, as it has been found to have cytotoxic effects on some normal cells.

Future Directions

There are several future directions for the study of N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide. One potential application is in the treatment of hypoxic tumors, as CAIX is upregulated in these tumors. Additionally, further research could be done to investigate the potential use of N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide in combination with other cancer treatments, such as chemotherapy or immunotherapy. Finally, the development of more specific and less toxic CAIX inhibitors could be explored.

Synthesis Methods

The synthesis of N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide involves the reaction of N-methylcyclohexylamine with 3-chloro-4-fluoropyridine, followed by the addition of sodium sulfonamide. The resulting compound is then purified through recrystallization to obtain N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide in its pure form.

Scientific Research Applications

N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide has been studied for its potential therapeutic applications in various scientific research fields. It has been found to have anti-inflammatory properties and has been used in the treatment of inflammatory bowel disease. Additionally, N-cyclohexyl-N-methyl-4-oxo-1H-pyridine-3-sulfonamide has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain cancer cells.